

Lack of Cross-Resistance Between Natamycin and Azole Antifungals: A Comparative Guide

Author: BenchChem Technical Support Team. **Date:** May 2026

Compound of Interest

Compound Name: Natamycin(Pimaricin)

Cat. No.: B16105621

[Get Quote](#)

A comprehensive review of existing literature and experimental data indicates a significant lack of cross-resistance between the polyene antifungal, natamycin, and the azole class of antifungals. This phenomenon is primarily attributed to their distinct mechanisms of action, which target different cellular components and pathways within the fungal cell.

Natamycin, a polyene macrolide, exerts its antifungal effect by binding directly to ergosterol, a primary sterol in the fungal cell membrane. This binding disrupts membrane integrity, leading to leakage of intracellular components and ultimately, fungal cell death.[1] In contrast, azole antifungals, such as voriconazole, itraconazole, and fluconazole, act by inhibiting the enzyme lanosterol 14 α -demethylase, which is encoded by the ERG11 gene.[2][3] This enzyme is crucial for the biosynthesis of ergosterol. By blocking this pathway, azoles deplete ergosterol and lead to the accumulation of toxic sterol intermediates, thereby inhibiting fungal growth.[1][2]

The fundamental difference in their molecular targets is the primary reason for the absence of cross-resistance. Resistance to azoles commonly arises from mutations in the ERG11 gene, overexpression of ERG11, or the upregulation of efflux pumps that actively remove azole drugs from the cell.[2][4] These mechanisms do not affect the ability of natamycin to bind to its ergosterol target. Conversely, the development of resistance to natamycin, which is considered

rare, would likely involve alterations in the cell membrane's ergosterol content or structure, a mechanism that would not necessarily confer resistance to azoles.

Quantitative Susceptibility Data

In vitro susceptibility studies consistently demonstrate that natamycin retains its efficacy against fungal isolates that may exhibit reduced susceptibility to azole antifungals. The following tables summarize the Minimum Inhibitory Concentration (MIC) data from various studies, illustrating the independent activity of these antifungal agents against clinically relevant fungal pathogens.

Table 1: Comparative in vitro activity of Natamycin and Azoles against *Fusarium* species isolates from Fungal Keratitis

Antifungal Agent	MIC ₅₀ (µg/mL)	MIC ₉₀ (µg/mL)	MIC Range (µg/mL)
Natamycin	-	-	4 - >16
Voriconazole	4	8	-
Data sourced from a study on fungal keratitis isolates. [5]			

Table 2: In vitro activity of Natamycin and Azoles against *Aspergillus* species isolates from Fungal Keratitis

Antifungal Agent	Species	MIC ₅₀ (µg/mL)	MIC ₉₀ (µg/mL)
Natamycin	<i>A. flavus</i>	32	64
Natamycin	<i>A. fumigatus</i>	-	4
Voriconazole	<i>Aspergillus</i> spp.	-	-
Data compiled from studies on ocular fungal isolates. [5] [6]			

Table 3: In vitro activity of Natamycin and Azoles against Candida species isolates from Human Corneas

Antifungal Agent	% Inhibition (Overall)	% Inhibition (C. albicans)	% Inhibition (non-albicans)
Natamycin (5%)	100%	100%	100%
Voriconazole (1%)	85%	77%	93%
Fluconazole (0.2%)	19.6%	7.7%	30%

Results from a comparative study on Candida keratitis isolates.[\[7\]](#)

Experimental Protocols

The determination of antifungal susceptibility and the potential for cross-resistance is typically evaluated using standardized methods. The following is a generalized protocol for the broth microdilution method, a common technique for determining the Minimum Inhibitory Concentration (MIC) of an antifungal agent against a fungal isolate.


Broth Microdilution Antifungal Susceptibility Testing Protocol

- Inoculum Preparation:** The fungal isolate is cultured on an appropriate agar medium to ensure purity and viability. A suspension of the fungal conidia or yeast cells is then prepared in sterile saline or water. The turbidity of the suspension is adjusted to a 0.5 McFarland standard, which corresponds to a specific cell density. This suspension is further diluted in a standardized test medium, such as RPMI-1640, to achieve the final desired inoculum concentration.
- Antifungal Agent Preparation:** Stock solutions of the antifungal agents (e.g., natamycin, voriconazole) are prepared in a suitable solvent, such as dimethyl sulfoxide (DMSO). A series of twofold dilutions of each antifungal agent is then prepared in the test medium in a 96-well microtiter plate.

- **Inoculation and Incubation:** Each well of the microtiter plate containing the serially diluted antifungal agent is inoculated with the prepared fungal suspension. A growth control well (containing the fungal inoculum but no antifungal agent) and a sterility control well (containing medium only) are included on each plate. The plates are then incubated at a specified temperature (typically 35°C) for a defined period (usually 24 to 72 hours), depending on the growth rate of the fungus.
- **MIC Determination:** Following incubation, the microtiter plates are examined visually or with a spectrophotometer to assess fungal growth. The MIC is defined as the lowest concentration of the antifungal agent that causes a significant inhibition of growth compared to the growth control. For natamycin, the endpoint is typically read as the lowest concentration with no visible growth (100% inhibition). For azoles, the endpoint is often defined as the concentration that causes at least a 50% reduction in growth.[5]


Signaling Pathways and Mechanisms of Action

The distinct mechanisms of action of natamycin and azoles, as well as the common resistance pathways for azoles, are illustrated in the following diagrams.




[Click to download full resolution via product page](#)

Caption: Mechanisms of action for Natamycin and Azole antifungals.



[Click to download full resolution via product page](#)

Caption: Common mechanisms of fungal resistance to Azole antifungals.



[Click to download full resolution via product page](#)

Caption: Experimental workflow for assessing antifungal cross-resistance.

Conclusion

The available scientific evidence strongly supports the conclusion that there is no significant cross-resistance between natamycin and azole antifungals. Their distinct mechanisms of action ensure that resistance to one class of drug does not confer resistance to the other. This lack of cross-resistance is a crucial consideration in the clinical management of fungal infections, particularly in cases where azole resistance is suspected or confirmed. Furthermore, some studies have indicated a synergistic or additive effect when natamycin and azoles are used in

combination, suggesting a potential therapeutic benefit for this combination therapy in specific clinical scenarios. Further research focusing directly on the susceptibility of well-characterized azole-resistant strains to natamycin would be beneficial to further solidify these findings.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopic labeling.

Email: info@benchchem.com or [Request Quote Online](#).

References

- [1. mdpi.com \[mdpi.com\]](#)
- [2. Understanding the mechanisms of resistance to azole antifungals in Candida species - PMC \[pmc.ncbi.nlm.nih.gov\]](#)
- [3. Frontiers | Azole Antifungal Resistance in Candida albicans and Emerging Non-albicans Candida Species \[frontiersin.org\]](#)
- [4. Reversal of Azole Resistance in Candida albicans by Human Neutrophil Peptide - PMC \[pmc.ncbi.nlm.nih.gov\]](#)
- [5. Association Between In Vitro Susceptibility to Natamycin and Voriconazole and Clinical Outcomes in Fungal Keratitis - PMC \[pmc.ncbi.nlm.nih.gov\]](#)
- [6. In Vitro Natamycin Susceptibility of Ocular Isolates of Fusarium and Aspergillus Species: Comparison of Commercially Formulated Natamycin Eye Drops to Pharmaceutical-Grade Powder - PMC \[pmc.ncbi.nlm.nih.gov\]](#)
- [7. Comparative antifungal susceptibility analysis of Candida albicans versus non-albicans Candida corneal isolates - PubMed \[pubmed.ncbi.nlm.nih.gov\]](#)
- To cite this document: BenchChem. [Lack of Cross-Resistance Between Natamycin and Azole Antifungals: A Comparative Guide]. BenchChem, [2026]. [Online PDF]. Available at: [\[https://www.benchchem.com/product/b16105621/docs#lack-of-cross-resistance-between-natamycin-and-azole-antifungals-a-comparative-guide\]](https://www.benchchem.com/product/b16105621/docs#lack-of-cross-resistance-between-natamycin-and-azole-antifungals-a-comparative-guide)

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support: The protocols provided are for reference purposes. Unsure if this reagent suits your experiment?

Need Industrial/Bulk Grade? [Request Custom Synthesis Quote](#)

BenchChem

Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress in science and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
Email: info@benchchem.com

[Contact our Ph.D. Support Team for a compatibility check](#)